1,1'-[Pentane-1,5-diylbis(oxy)]bis(3-aminopropan-2-ol)

• CAS No.: 79432-67-0
• Molecular Formula: C11H26N2O4
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 1-amino-3-[5-(3-amino-2-hydroxypropoxy)pentoxy]propan-2-ol
• InChI: InChI=1S/C11H26N2O4/c12-6-10(14)8-16-4-2-1-3-5-17-9-11(15)7-13/h10-11,14-15H,1-9,12-13H2
• InChI Key: YIVNCCQBHKRYQJ-UHFFFAOYSA-N
• Canonical SMILES: C(CCOCC(CN)O)CCOCC(CN)O

Description

1,1’-[Pentane-1,5-diylbis(oxy)]bis(3-aminopropan-2-ol) is a chemical compound with a complex structure that includes primary amine groups, hydroxyl groups, secondary alcohols, and ether linkages

Preparation Methods

The synthesis of 1,1’-[Pentane-1,5-diylbis(oxy)]bis(3-aminopropan-2-ol) can be achieved through various synthetic routes. One common method involves the reaction of 1,5-dibromopentane with lithium diphenylphosphide or diphenylphosphine in the presence of caesium hydroxide . This reaction results in the formation of the desired compound through a series of steps that include nucleophilic substitution and subsequent purification.

Chemical Reactions Analysis

1,1’-[Pentane-1,5-diylbis(oxy)]bis(3-aminopropan-2-ol) undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can lead to the formation of alcohols .

Scientific Research Applications

This compound has a wide range of scientific research applications In chemistry, it is used as a building block for the synthesis of more complex molecules In biology, it can be employed in the study of enzyme interactions and protein modificationsIndustrially, it is used in the production of polymers and other materials .

Mechanism of Action

The mechanism of action of 1,1’-[Pentane-1,5-diylbis(oxy)]bis(3-aminopropan-2-ol) involves its interaction with various molecular targets and pathways. The primary amine groups can form hydrogen bonds with biological molecules, while the hydroxyl groups can participate in various biochemical reactions. These interactions can lead to changes in the structure and function of proteins and other biomolecules, ultimately affecting cellular processes .

Comparison with Similar Compounds

1,1’-[Pentane-1,5-diylbis(oxy)]bis(3-aminopropan-2-ol) can be compared with other similar compounds such as 1,5-bis(diphenylphosphino)pentane and 2,2’-[(Pentane-1,5-diylbis(oxy))bis(3-oxopropane-3,1-diyl)]bis(1H-pyrrole-2,5-dione) . These compounds share some structural similarities but differ in their functional groups and specific applications. The unique combination of primary amine groups, hydroxyl groups, and ether linkages in 1,1’-[Pentane-1,5-diylbis(oxy)]bis(3-aminopropan-2-ol) makes it particularly versatile and useful in various fields.